Cas no 19961-73-0 (Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI))
19961-73-0 structure
Product Name:Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI)
CAS No:19961-73-0
MF:C12H14N2O4
MW:250.250563144684
CID:226709
PubChem ID:312453
Update Time:2025-04-19
Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI)
- NSC-222552
- [3-(prop-2-enoxycarbonylamino)phenyl] N-methylcarbamate
- NSC222552
- DTXSID50310126
- 19961-73-0
-
- Inchi: 1S/C12H14N2O4/c1-3-7-17-12(16)14-9-5-4-6-10(8-9)18-11(15)13-2/h3-6,8H,1,7H2,2H3,(H,13,15)(H,14,16)
- InChI Key: HXMYPPHDBVVEBP-UHFFFAOYSA-N
- SMILES: O(C(NC)=O)C1=CC=CC(=C1)NC(=O)OCC=C
Computed Properties
- Exact Mass: 250.09542
- Monoisotopic Mass: 250.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 76.66
Carbanilic acid,m-hydroxy-, allyl ester, methylcarbamate (ester) (8CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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